Thiotaurine

• CAS: 31999-89-0
• Molecular Formula: C2H7NO2S2
• Molecular Weight: 141.22 g/mol
• InChI: InChI=1S/C2H7NO2S2/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)
• InChIKey: SHWIJIJNPFXOFS-UHFFFAOYSA-N

Thiotaurine Structural and Functional Overview

Thiotaurine (2-aminoethane thiosulfonate) is a sulfane sulfur-containing analog of taurine within the 'taurine family' of compounds [1]. Distinguished by the presence of a thiosulfonate group, it functions not as a simple antioxidant but as a biologically relevant sulfur donor, acting as an intermediate in the transport, storage, and release of the gaseous signaling molecule hydrogen sulfide (H2S) [1]. This unique property underpins its investigated roles in modulating inflammation, cellular redox status, and protein persulfidation, which are not observed with the parent sulfonate, taurine [2].

Pathway H2S signaling and sulfane sulfur biology

Assay context Neutrophil activation, ROS, apoptosis models

Mechanism Dual antioxidant and persulfidation donor

• [1] Baseggio Conrado, A., Capuozzo, E., Mosca, L., Francioso, A., & Fontana, M. (2019). Thiotaurine: From Chemical and Biological Properties to Role in H2S Signaling. Advances in Experimental Medicine and Biology, 1155, 755–771. View Source
• [2] Capuozzo, E., Pecci, L., Baseggio Conrado, A., & Fontana, M. (2013). Thiotaurine prevents apoptosis of human neutrophils: a putative role in inflammation. Advances in Experimental Medicine and Biology, 775, 227–236. View Source

Why Thiotaurine Cannot Be Substituted

Substitution of thiotaurine with its structural analogs, taurine or hypotaurine, is not scientifically equivalent due to the presence of the sulfane sulfur moiety in thiotaurine [1]. This moiety imparts distinct biochemical functions not shared by its analogs. For instance, thiotaurine acts as a direct H2S donor, whereas taurine and hypotaurine do not [1]. Furthermore, head-to-head studies have quantified that replacing the sulfonate group of taurine with a thiosulfonate group—the key structural change in thiotaurine—results in significantly greater potency in specific in vivo models of oxidative stress and inflammation [2]. Therefore, using an in-class analog would not replicate the specific biological activity profile of thiotaurine.

Taurine Lacks both direct oxidant reactivity and sulfane sulfur donation. Osmolyte/ conjugation roles do not replicate thiotaurine's redox or H2S signaling profile.

Hypotaurine Effective H2O2 scavenger but cannot release H2S or support persulfidation; its antioxidant mechanism alone may not reproduce thiotaurine's dual-pathway effects.

NaHS bolus Rapid H2S spike introduces kinetic artifacts; thiotaurine's donor-driven, substrate-release profile yields a distinct signaling dynamics context.

• [1] Baseggio Conrado, A., Capuozzo, E., Mosca, L., Francioso, A., & Fontana, M. (2019). Thiotaurine: From Chemical and Biological Properties to Role in H2S Signaling. Advances in Experimental Medicine and Biology, 1155, 755–771. View Source
• [2] Acharya, M., & Lau-Cam, C. A. (2013). Comparative evaluation of the effects of taurine and thiotaurine on alterations of the cellular redox status and activities of antioxidant and glutathione-related enzymes by acetaminophen in the rat. Advances in Experimental Medicine and Biology, 776, 199–215. View Source

Thiotaurine Comparative Evidence

Respiratory Burst Inhibition in Neutrophils

In a direct head-to-head comparison using a rat model of acetaminophen (APAP)-induced hepatotoxicity, thiotaurine (TTAU) demonstrated significantly greater protective efficacy than taurine (TAU). The study found that TTAU was equipotent with the clinical standard N-acetylcysteine (NAC) and more potent than TAU in protecting the liver against cellular damage [1]. This quantitative difference is attributed to the replacement of the sulfonate group of TAU with the thiosulfonate group in TTAU [1].

Respiratory burst inhibition

Head-to-head

64.4% inhibition at 100 µM

Reported top inhibitory effect among tested taurine analogs in human neutrophils

PMA-stimulated luminol chemiluminescence; compared with taurine, hypotaurine, H2S

Evidence Dimension	In vivo hepatoprotection against APAP-induced damage
Target Compound Data	TTAU was more potent than TAU and equipotent with NAC.
Comparator Or Baseline	TAU (Taurine): Less potent than TTAU; NAC (N-acetylcysteine): Equipotent to TTAU.
Quantified Difference	TTAU > TAU (statistically significant); TTAU = NAC.
Conditions	Male Sprague-Dawley rats (225-250 g), 2.4 mmol/kg dose (IP) of TAU or TTAU 30 min prior to 800 mg/kg APAP (IP). Analysis at 6 h post-APAP.

Why This Matters

For researchers modeling APAP toxicity, thiotaurine provides a protective effect that is quantifiably superior to its parent compound, taurine, offering a more potent tool for studying mechanisms of hepatoprotection.

• [1] Acharya, M., & Lau-Cam, C. A. (2013). Comparative evaluation of the effects of taurine and thiotaurine on alterations of the cellular redox status and activities of antioxidant and glutathione-related enzymes by acetaminophen in the rat. Advances in Experimental Medicine and Biology, 776, 199–215. View Source

Hepatoprotection Compared to NAC

A comparative study evaluated the effectiveness of taurine (TAU) and thiotaurine (TTAU) in preventing diabetic nephropathy in a rat model of type 2 diabetes. The study reported that for most protective endpoints, TTAU offered a level of protection that was approximately equal to that of insulin (INS) and greater than that provided by TAU [1]. This demonstrates a clear quantitative advantage of the thiosulfonate analog over the parent sulfonate in a second distinct in vivo disease model.

Hepatoprotection vs. NAC

Head-to-head

Thiotaurine ~ NAC > taurine

Reported hepatoprotective response context comparable to NAC in APAP rat model

2.4 mmol/kg i.p.; transaminases, MDA, GSH/GSSG endpoints

Evidence Dimension	Prevention of biochemical, functional, and histological alterations in diabetic nephropathy
Target Compound Data	Protection by TTAU was about equal to insulin (INS).
Comparator Or Baseline	TAU (Taurine): Protection was less than that provided by TTAU.
Quantified Difference	TTAU > TAU; TTAU ≈ INS.
Conditions	Male Sprague-Dawley rats, STZ-induced (60 mg/kg, oral) type 2 diabetes. Daily oral dose of 2.4 mmol/kg TAU or TTAU from day 15 to day 56. Analysis at day 57.

Why This Matters

In diabetes research, thiotaurine provides a quantifiably greater protective effect against nephropathy than taurine, making it a more potent tool for investigating diabetic complications and potential therapeutic interventions.

• [1] Pandya, K. G., Budhram, R., Clark, G. J., & Lau-Cam, C. A. (2013). Comparative evaluation of taurine and thiotaurine as protectants against diabetes-induced nephropathy in a rat model. Advances in Experimental Medicine and Biology, 775, 371–394. View Source

Diabetic Nephropathy Protection vs. Insulin

In a study on human neutrophil functional responses, thiotaurine (TTAU) was directly compared to its potential breakdown products and structural analogs for its ability to inhibit the respiratory burst. At a concentration of 100 μM, TTAU induced a 64.4% inhibition of ROS production by PMA-activated cells [1]. The study's authors explicitly noted that thiotaurine proved 'more effective in inhibiting respiratory burst than H2S, hypotaurine and taurine' [1].

Diabetic nephropathy

Head-to-head

Renal protection ≈ insulin > taurine

Reported model-response context comparable to insulin in STZ-diabetic rats

42-day oral study; azotemia, histopathology endpoints

Evidence Dimension	Inhibition of PMA-induced respiratory burst in human neutrophils
Target Compound Data	64.4% inhibition of ROS production at 100 µM.
Comparator Or Baseline	H2S, Hypotaurine (HTAU), Taurine (TAU): All were less effective than TTAU at inhibiting the respiratory burst.
Quantified Difference	TTAU (64.4% inhibition) > H2S, HTAU, TAU.
Conditions	Human neutrophils stimulated with PMA; evaluated by luminol-enhanced chemiluminescence.

Why This Matters

This evidence confirms that thiotaurine is not merely a pro-drug for H2S or hypotaurine. Its intact molecule is a superior inhibitor of a key inflammatory pathway in human cells, providing a distinct activity profile that cannot be replicated by its analogs.

• [1] Capuozzo, E., Baseggio Conrado, A., & Fontana, M. (2015). Thiotaurine modulates human neutrophil activation. Advances in Experimental Medicine and Biology, 803, 145–155. View Source

Hydrogen Peroxide Reaction Rate

A proteomic study revealed a specific mechanism of action for thiotaurine (TTAU) that is not shared by taurine. Incubation of human neutrophils with 1 mM TTAU before PMA activation led to decreased expression of glyceraldehyde 3-phosphate dehydrogenase (GAPDH) [1]. The study concluded that thiotaurine likely acts as a sulfur donor, modulating neutrophil activation via persulfidation of target proteins like GAPDH, thereby influencing leukocyte energy metabolism [1]. This is a class-level inference, as taurine lacks the sulfane sulfur atom required for this type of protein modification.

H2O2 reaction rate

Head-to-head

15-fold slower than hypotaurine

Supports kinetic distinction: thiotaurine favors H2S donor role over sacrificial peroxide quenching

Aqueous kinetics; spontaneous reaction to taurine + sulfite

Evidence Dimension	Modulation of GAPDH protein expression via sulfur donation
Target Compound Data	1 mM TTAU decreased GAPDH expression in PMA-activated neutrophils.
Comparator Or Baseline	Taurine (TAU): Lacks a sulfane sulfur moiety and is not known to act as a sulfur donor for protein persulfidation.
Quantified Difference	Qualitative change (decreased GAPDH expression) observed with TTAU, a mechanism not applicable to TAU.
Conditions	Human neutrophils, proteome analysis comparing resting vs. PMA-activated cells in presence or absence of 1 mM TTAU.

Why This Matters

For researchers investigating redox signaling or the 'sulfenome,' thiotaurine offers a unique tool to study sulfur-based post-translational modifications (persulfidation) and their impact on cellular metabolism, a property not shared by its simpler analog taurine.

• [1] Capuozzo, E., Giorgi, A., Canterini, S., Baseggio Conrado, A., Giardina, B., Schininà, M. E., & Fontana, M. (2017). A Proteomic Approach to Study the Effect of Thiotaurine on Human Neutrophil Activation. Advances in Experimental Medicine and Biology, 975 Pt 1, 563–571. View Source

Thiotaurine Application Scenarios

Acetaminophen Hepatotoxicity Models

Use thiotaurine as a tool compound to study the specific effects of sulfane sulfur donation and H2S release in cellular and in vivo models. Its well-defined ability to act as an intermediate in H2S transport and release [1] makes it a more controllable and biologically relevant donor than sulfide salts for probing H2S-dependent pathways in inflammation, oxidative stress, and vascular biology.

Neutrophil Respiratory Burst Studies

For researchers modeling acetaminophen-induced hepatotoxicity, thiotaurine should be selected over taurine as a protective agent. Direct comparative evidence shows it is equipotent to NAC and superior to taurine in this model [1], providing a more potent tool for investigating mechanisms of oxidative stress and glutathione-dependent detoxification in the liver.

Sustained H2S Delivery in Inflammation

Apply thiotaurine in proteomic and biochemical studies focused on the post-translational modification of protein thiols. Its unique role as a sulfur donor, distinct from taurine, allows for the investigation of how protein persulfidation (e.g., on GAPDH) regulates cellular processes like energy metabolism and inflammatory signaling in leukocytes [1].

Diabetic Nephropathy and Redox Imbalance

Utilize thiotaurine to specifically inhibit the PKC-dependent activation pathway in human neutrophils. Its quantifiably greater efficacy in reducing the respiratory burst compared to its analogs (H2S, hypotaurine, taurine) [1] establishes it as a valuable tool for dissecting inflammatory responses and for studies aiming to modulate neutrophil function in inflammatory diseases.

Application

Selection Property

Validation Focus

Acetaminophen hepatotoxicity models

Mechanistically distinct thiosulfonate comparator to NAC

Redox, glutathione, and transaminase endpoints

Neutrophil respiratory burst studies

Reported high per-molar inhibition among taurine analogs

PKC-dependent ROS suppression in primary cells

Sustained H2S delivery in inflammation

Donor-driven sulfane sulfur release without bolus artifact

Apoptosis modulation, persulfidation readouts

Diabetic nephropathy & redox imbalance

Non-insulin intervention with reported model-response context

Azotemia, lipid peroxidation, GSH redox status

• [1] Baseggio Conrado, A., Capuozzo, E., Mosca, L., Francioso, A., & Fontana, M. (2019). Thiotaurine: From Chemical and Biological Properties to Role in H2S Signaling. Advances in Experimental Medicine and Biology, 1155, 755–771. View Source
• [2] Acharya, M., & Lau-Cam, C. A. (2013). Comparative evaluation of the effects of taurine and thiotaurine on alterations of the cellular redox status and activities of antioxidant and glutathione-related enzymes by acetaminophen in the rat. Advances in Experimental Medicine and Biology, 776, 199–215. View Source
• [3] Capuozzo, E., Giorgi, A., Canterini, S., Baseggio Conrado, A., Giardina, B., Schininà, M. E., & Fontana, M. (2017). A Proteomic Approach to Study the Effect of Thiotaurine on Human Neutrophil Activation. Advances in Experimental Medicine and Biology, 975 Pt 1, 563–571. View Source
• [4] Capuozzo, E., Baseggio Conrado, A., & Fontana, M. (2015). Thiotaurine modulates human neutrophil activation. Advances in Experimental Medicine and Biology, 803, 145–155. View Source